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Compound of Interest

Compound Name: 2-Carboxyphenol-d4

Cat. No.: B562736 Get Quote

Technical Guide: 2-Carboxyphenol-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Carboxyphenol-d4, a

deuterated form of salicylic acid. It is intended to serve as a core resource for researchers and

professionals in drug development and related scientific fields. This document outlines its

chemical properties, its primary application as an internal standard in quantitative analysis, and

the relevant biological pathways of its non-deuterated analogue, salicylic acid.

Core Chemical and Physical Data
2-Carboxyphenol-d4, also known as Salicylic Acid-d4, is a stable, isotopically labeled version

of 2-Carboxyphenol (Salicylic Acid). The deuterium labeling makes it an ideal internal standard

for mass spectrometry-based quantification of salicylic acid in various biological matrices.
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Property Value Citations

CAS Number 78646-17-0 [1][2][3]

Molecular Formula C₇H₂D₄O₃ [1][2]

Molecular Weight 142.15 g/mol [1][2]

Synonyms

Salicylic Acid-d4, 2-

Hydroxybenzoic-3,4,5,6-d4

acid

Appearance White to off-white solid [2]

Storage 4°C, sealed from moisture [1]

Application in Quantitative Analysis: Experimental
Workflow
The primary application of 2-Carboxyphenol-d4 is as an internal standard for the precise

quantification of salicylic acid in biological samples using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).[2] The workflow for such an analysis is a critical component of pharmacokinetic

studies, drug metabolism research, and clinical diagnostics.
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Caption: A generalized experimental workflow for the quantification of salicylic acid using 2-
Carboxyphenol-d4 as an internal standard.

Detailed Experimental Protocol: Quantification of
Salicylic Acid in Human Serum by GC-MS
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This protocol is a representative example of how 2-Carboxyphenol-d4 is used in a research

setting. It is based on methodologies described for the quantification of salicylic acid in

biological fluids.[4][5]

3.1. Materials and Reagents

2-Carboxyphenol-d4 (Internal Standard)

Salicylic Acid (for calibration curve)

Human Serum

Diethyl ether

Ethyl acetate

Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane)

Methanol (HPLC grade)

Formic Acid

3.2. Sample Preparation and Extraction

Thaw human serum samples at room temperature.

To a 100 µL aliquot of serum, add a known concentration of 2-Carboxyphenol-d4 solution.

Vortex the mixture for 30 seconds.

Perform a liquid-liquid extraction by adding 1 mL of a diethyl ether and ethyl acetate mixture

(1:1, v/v).

Vortex vigorously for 2 minutes and centrifuge at 3000 x g for 10 minutes.

Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.
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3.3. Derivatization (for GC-MS)

To the dried extract, add 50 µL of the derivatizing agent.

Cap the tube and heat at 60°C for 30 minutes.

After cooling to room temperature, the sample is ready for injection into the GC-MS system.

3.4. GC-MS Analysis

Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms).

Carrier Gas: Helium.

Injection Mode: Splitless.

Temperature Program: Optimize for the separation of the derivatized salicylic acid and

internal standard.

Mass Spectrometer: Operate in Selected Ion Monitoring (SIM) mode, monitoring

characteristic ions for both derivatized salicylic acid and 2-Carboxyphenol-d4.

3.5. Quantification

Generate a calibration curve by plotting the ratio of the peak area of salicylic acid to the peak

area of 2-Carboxyphenol-d4 against the concentration of salicylic acid standards.

Determine the concentration of salicylic acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Biological Context: Salicylic Acid Signaling in
Plants
While 2-Carboxyphenol-d4 is primarily a tool for analytical chemistry, its non-deuterated

counterpart, salicylic acid, is a key signaling molecule, particularly in plants where it plays a

crucial role in mediating defense responses against pathogens.[6][7][8] Understanding this

signaling pathway is vital for researchers in plant biology and pathology.
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Caption: Simplified signaling pathway of salicylic acid in plant defense.
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Upon pathogen recognition, a signaling cascade is initiated, leading to the biosynthesis of

salicylic acid.[6] Salicylic acid then binds to and activates the regulatory protein NPR1, which

translocates to the nucleus.[9] In the nucleus, NPR1 interacts with TGA transcription factors to

induce the expression of pathogenesis-related (PR) genes, ultimately leading to systemic

acquired resistance throughout the plant.[7][9]

Conclusion
2-Carboxyphenol-d4 is an indispensable tool for the accurate and reliable quantification of

salicylic acid in diverse research and clinical applications. Its use as an internal standard is a

cornerstone of modern bioanalytical methodologies. Furthermore, a comprehensive

understanding of the biological roles of its non-deuterated form, particularly in plant signaling,

provides a broader context for its application in scientific investigation. This guide serves as a

foundational resource for professionals leveraging this critical chemical compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Carboxyphenol-d4 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562736#2-carboxyphenol-d4-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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